Cas no 1866642-57-0 (3-Amino-1-(2-methoxy-2-methylpropyl)-1,4-dihydropyridin-4-one)

• Product Name: 3-Amino-1-(2-methoxy-2-methylpropyl)-1,4-dihydropyridin-4-one
• CAS No: 1866642-57-0
• MF: C₁₀H₁₆N₂O₂
• MW: 196.246242523193
• CID: 6395598
• PubChem ID: 127014284
• Update Time: 2025-06-08

3-Amino-1-(2-methoxy-2-methylpropyl)-1,4-dihydropyridin-4-one Chemical and Physical Properties

Names and Identifiers

• EN300-1109492
• 1866642-57-0
• 3-amino-1-(2-methoxy-2-methylpropyl)-1,4-dihydropyridin-4-one
• 3-Amino-1-(2-methoxy-2-methylpropyl)-1,4-dihydropyridin-4-one

• Inchi： 1S/C10H16N2O2/c1-10(2,14-3)7-12-5-4-9(13)8(11)6-12/h4-6H,7,11H2,1-3H3
• InChI Key： YKNBNLDATVPJEW-UHFFFAOYSA-N
• SMILES： O(C)C(C)(C)CN1C=CC(C(=C1)N)=O

Computed Properties

• Exact Mass: 196.121177757g/mol
• Monoisotopic Mass: 196.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 55.6Ų

Additional information on 3-Amino-1-(2-methoxy-2-methylpropyl)-1,4-dihydropyridin-4-one

Introduction to 3-Amino-1-(2-methoxy-2-methylpropyl)-1,4-dihydropyridin-4-one (CAS No. 1866642-57-0)

3-Amino-1-(2-methoxy-2-methylpropyl)-1,4-dihydropyridin-4-one is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its Chemical Abstracts Service (CAS) number 1866642-57-0, belongs to the dihydropyridine class of heterocyclic molecules, which are well-known for their diverse biological activities and pharmacological applications. The structural features of this molecule, particularly its amino and methylpropyl substituents, contribute to its unique chemical properties and potential therapeutic benefits.

The synthesis and characterization of 3-Amino-1-(2-methoxy-2-methylpropyl)-1,4-dihydropyridin-4-one have been subjects of extensive research due to its promising role in the development of novel drug candidates. The dihydropyridine scaffold is particularly relevant in the context of cardiovascular and neuroprotective therapies, where compounds with similar structures have demonstrated efficacy. The presence of an amino group at the 3-position and a 2-methoxy-2-methylpropyl side chain at the 1-position introduces specific steric and electronic characteristics that influence its reactivity and biological interactions.

Recent advancements in computational chemistry and molecular modeling have enabled a deeper understanding of the pharmacophoric properties of this compound. Studies suggest that the hydrogen bonding potential of the amino group and the lipophilic nature of the methylpropyl moiety play crucial roles in modulating its binding affinity to biological targets. These insights have guided the optimization of synthetic routes to enhance yield and purity, ensuring that subsequent preclinical and clinical evaluations are conducted with high-quality materials.

In the realm of medicinal chemistry, modifications to the dihydropyridine core are frequently explored to improve pharmacokinetic profiles and target specificity. The incorporation of a methoxy group in the side chain not only influences metabolic stability but also enhances solubility, making it a desirable feature for drug formulation. Current research is focused on evaluating the compound's potential as an intermediate in the synthesis of more complex derivatives with enhanced therapeutic efficacy.

The biological activity of 3-Amino-1-(2-methoxy-2-methylpropyl)-1,4-dihydropyridin-4-one has been investigated across multiple therapeutic domains. Preliminary studies indicate that it may exhibit properties relevant to enzyme inhibition and receptor modulation, which are critical mechanisms in drug action. The compound's ability to interact with biological macromolecules has been further explored using high-throughput screening techniques, revealing potential applications in treating inflammatory disorders and neurodegenerative conditions.

The chemical stability and degradation pathways of this molecule are also areas of active investigation. Researchers have employed spectroscopic methods such as NMR spectroscopy and mass spectrometry to elucidate its structural integrity under various conditions. These studies are essential for ensuring that the compound maintains its efficacy throughout storage and during formulation processes. Additionally, efforts are underway to develop environmentally sustainable synthetic methodologies that minimize waste generation while preserving high yields.

From a regulatory perspective, compliance with Good Manufacturing Practices (GMP) is paramount for compounds intended for pharmaceutical use. The synthesis and purification protocols for 3-Amino-1-(2-methoxy-2-methylpropyl)-1,4-dihydropyridin-4-one have been rigorously validated to meet industry standards. This ensures that batches produced consistently adhere to predefined specifications, reducing variability in quality control assessments.

The role of this compound in interdisciplinary research is also noteworthy. Its structural motifs have inspired collaborations between chemists, biologists, and pharmacologists who aim to harness its potential for addressing unmet medical needs. By integrating knowledge from synthetic organic chemistry, computational biology, and clinical pharmacology, researchers hope to accelerate the translation of laboratory findings into tangible therapeutic interventions.

Future directions in the study of 3-Amino-1-(2-methoxy-2-methylpropyl)-1,4-dihydropyridin-4-one include exploring its interactions with novel targets identified through genomics and proteomics technologies. Advances in artificial intelligence-driven drug discovery platforms are also being leveraged to predict new derivatives with improved pharmacological profiles. These innovations promise to expand the therapeutic applications of dihydropyridine-based compounds significantly.

In conclusion,3-Amino-1-(2-methoxy-2-methylpropyl)-1,4-dihydropyridin-4-one (CAS No. 1866642-57-0) represents a compelling subject of study within pharmaceutical chemistry. Its unique structural attributes combined with promising preclinical data position it as a valuable candidate for further development. As research progresses, this compound is likely to contribute meaningfully to advancements in drug design and delivery systems.